Cas no 61317-72-4 (1-Pentyn-3-ol, 4,4-dimethyl-, (R)-)

• Product Name: 1-Pentyn-3-ol, 4,4-dimethyl-, (R)-
• CAS No: 61317-72-4
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 484330
• PubChem ID: 12384073
• Update Time: 2025-04-19

1-Pentyn-3-ol, 4,4-dimethyl-, (R)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentyn-3-ol, 4,4-dimethyl-, (R)-
• (3R)-4,4-dimethylpent-1-yn-3-ol
• DTXSID10495645
• 61317-72-4

• Inchi： 1S/C7H12O/c1-5-6(8)7(2,3)4/h1,6,8H,2-4H3/t6-/m0/s1
• InChI Key： ILPLTEOGHOQFHJ-LURJTMIESA-N
• SMILES： O[C@@H](C#C)C(C)(C)C

Computed Properties

• Exact Mass: 112.08886
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23